Cas no 27766-71-8 (Quinoline,decahydro-5-methyl-2-propyl-, (2S,4aS,5R,8aR)-)

• Product Name: Quinoline,decahydro-5-methyl-2-propyl-, (2S,4aS,5R,8aR)-
• CAS No: 27766-71-8
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 258634
• PubChem ID: 114949
• Update Time: 2025-04-19

Quinoline,decahydro-5-methyl-2-propyl-, (2S,4aS,5R,8aR)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,decahydro-5-methyl-2-propyl-, (2S,4aS,5R,8aR)-
• (2S,4aS,5R,8aR)-5-Methyl-2-propyldecahydroquinoline
• Quinoline, decahydro-5-methyl-2-propyl-, (2S-(2alpha,4abeta,5beta,8abeta))-
• (2S,4As,5R,8aS)-5-methyl-2-propyl-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline
• SCHEMBL923626
• Decahydro-5-methyl-2-propyl-quinoline
• (2S,4aS,5R,8aR)-5-methyl-2-propyl-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline
• 27766-71-8
• AKOS040753654
• Decahydro-5-methyl-2-propylquinoline
• Quinoline, decahydro-5-methyl-2-propyl-, (2S,4aS,5R,8aR)-
• (2S, 4aS, 5R, 8aR)-5-methyl-2-propyl-1, 2, 3, 4, 4a, 5, 6, 7, 8, 8a-decahydroquinoline
• (+-)-2-epi-pumiliotoxin C
• 5-Methyl-2-propyldecahydroquinoline
• DTXSID60950451
• Pumiliotoxin C

• Inchi： 1S/C13H25N/c1-3-5-11-8-9-12-10(2)6-4-7-13(12)14-11/h10-14H,3-9H2,1-2H3/t10-,11+,12+,13-/m1/s1
• InChI Key： PSGDYNNBBROEEW-MROQNXINSA-N
• SMILES： N1[C@@H](CCC)CC[C@H]2[C@H](C)CCC[C@@H]12

Computed Properties

• Exact Mass: 195.19885
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines Quinolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolidines